Cas no 1805054-83-4 (4-Chloro-2-(difluoromethyl)-3-hydroxy-5-methoxypyridine)

• Product Name: 4-Chloro-2-(difluoromethyl)-3-hydroxy-5-methoxypyridine
• CAS No: 1805054-83-4
• MF: C₇H₆ClF₂NO₂
• MW: 209.577847957611
• CID: 4869522
• Update Time: 2025-06-09

4-Chloro-2-(difluoromethyl)-3-hydroxy-5-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-(difluoromethyl)-3-hydroxy-5-methoxypyridine

• Inchi： 1S/C7H6ClF2NO2/c1-13-3-2-11-5(7(9)10)6(12)4(3)8/h2,7,12H,1H3
• InChI Key： GDDWZFCQSJCNGE-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=C(C(F)F)C=1O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 1.8
• Topological Polar Surface Area: 42.4

Additional information on 4-Chloro-2-(difluoromethyl)-3-hydroxy-5-methoxypyridine

Introduction to 4-Chloro-2-(difluoromethyl)-3-hydroxy-5-methoxypyridine (CAS No. 1805054-83-4)

4-Chloro-2-(difluoromethyl)-3-hydroxy-5-methoxypyridine, identified by the CAS number 1805054-83-4, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This heterocyclic pyridine derivative features a unique structural framework that has garnered considerable attention due to its potential pharmacological properties. The presence of multiple functional groups, including a chloro substituent, a difluoromethyl group, a hydroxyl group, and a methoxy group, contributes to its diverse reactivity and biological activity. Such structural attributes make it a valuable scaffold for developing novel therapeutic agents.

The compound’s molecular structure is characterized by a pyridine core, which is a common motif in many biologically active molecules. The pyridine ring itself is an aromatic system that can interact with various biological targets, making it a privileged scaffold in medicinal chemistry. The chloro group at the 4-position introduces electrophilic characteristics, enabling nucleophilic substitution reactions that are pivotal in drug synthesis. Additionally, the difluoromethyl group at the 2-position enhances lipophilicity and metabolic stability, which are critical factors in drug design. The hydroxyl group at the 3-position and the methoxy group at the 5-position further modulate the compound’s electronic properties and potential interactions with biological receptors.

In recent years, there has been growing interest in exploring novel pyridine derivatives for their therapeutic potential. The specific combination of substituents in 4-Chloro-2-(difluoromethyl)-3-hydroxy-5-methoxypyridine suggests its utility in developing drugs targeting various diseases. For instance, studies have indicated that pyridine derivatives can exhibit antimicrobial, anti-inflammatory, and anticancer properties. The structural features of this compound allow it to engage with different biological pathways, making it a versatile candidate for further investigation.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. Medicinal chemists often utilize such key intermediates to synthesize libraries of compounds for high-throughput screening (HTS). The presence of reactive sites like the chloro and hydroxyl groups facilitates further functionalization, enabling the creation of diverse analogs with tailored properties. This flexibility is crucial in optimizing drug candidates for efficacy and safety.

Recent advancements in computational chemistry have also highlighted the importance of molecular descriptors in predicting biological activity. The physicochemical properties of 4-Chloro-2-(difluoromethyl)-3-hydroxy-5-methoxypyridine, such as logP (logarithm of partition coefficient), polar surface area (PSA), and hydrogen bond donor/acceptor counts, can be correlated with its potential interactions with biological targets. These parameters are essential for virtual screening and designing molecules with improved pharmacokinetic profiles.

The synthesis of this compound typically involves multi-step organic reactions that require precise control over reaction conditions. Key synthetic strategies often include nucleophilic aromatic substitution (SNAr) for introducing the chloro group, protection-deprotection strategies for handling the hydroxyl and methoxy groups, and cross-coupling reactions for incorporating the difluoromethyl moiety. Each step must be optimized to ensure high yield and purity, which are critical for subsequent pharmacological evaluations.

In terms of pharmacological evaluation, 4-Chloro-2-(difluoromethyl)-3-hydroxy-5-methoxypyridine has been investigated for its potential role in modulating enzyme activity and receptor binding. Preliminary studies suggest that it may interact with targets involved in metabolic disorders and neurodegenerative diseases. However, further research is needed to fully elucidate its mechanism of action and therapeutic potential. Collaborative efforts between synthetic chemists and biologists are essential to translate these findings into clinical applications.

The compound’s stability under various storage conditions is another critical consideration in pharmaceutical development. Factors such as temperature, humidity, and light exposure can influence its chemical integrity. Therefore, appropriate storage protocols must be established to maintain efficacy throughout the drug development process. Analytical techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to monitor purity and stability.

The regulatory landscape also plays a significant role in the development of new pharmaceuticals. Ensuring compliance with guidelines set by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) is necessary before moving into clinical trials. This involves rigorous documentation of synthesis routes, quality control measures, and preclinical safety assessments.

In conclusion,4-Chloro-2-(difluoromethyl)-3-hydroxy-5-methoxypyridine (CAS No. 1805054-83-4) represents a promising candidate for further exploration in drug discovery. Its unique structural features offer opportunities for developing novel therapeutic agents with broad applications. As research continues to uncover new biological targets and synthetic methodologies,this compound is poised to play an important role in addressing unmet medical needs.